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Compound of Interest

12-(Tert-butoxy)-12-
Compound Name: S
oxododecanoic acid

cat. No.: B1319199

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 12-
(Tert-butoxy)-12-oxododecanoic acid (CAS RN: 234081-98-2). Adherence to these
procedures is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. This document should be used in conjunction with your institution's specific
hazardous waste protocols and the product's Safety Data Sheet (SDS). Always consult with
your Environmental Health and Safety (EHS) department for local regulations.

Pre-Disposal Safety Assessment

Before handling 12-(Tert-butoxy)-12-oxododecanoic acid for disposal, a thorough safety
assessment is mandatory. This includes reviewing the available hazard information and
ensuring the use of appropriate Personal Protective Equipment (PPE).

Hazard ldentification:

Based on available data, 12-(Tert-butoxy)-12-oxododecanoic acid presents the following
hazards[1]:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Personal Protective Equipment (PPE):

A summary of required PPE is provided in the table below.

PPE Category

Specification

Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses or goggles.

Protects eyes from splashes or

aerosolized powder.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene). Check
SDS for specific material

compatibility.

Prevents skin contact and

absorption.

Body Protection

Standard laboratory coat.

Protects skin and clothing from

contamination.

Respiratory

Use in a well-ventilated area or
a chemical fume hood. A
respirator may be necessary

for bulk quantities.

Prevents inhalation of dust or

aerosols.

Segregation and Collection of Waste

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

Step-by-Step Waste Collection Protocol:

e Labeling: Obtain a designated hazardous waste container from your institution's EHS

department. Ensure the container is clearly labeled with "Hazardous Waste," the full

chemical name "12-(Tert-butoxy)-12-oxododecanoic acid," the CAS number, and the

associated hazards (Irritant).

e Solid Waste:
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o Collect unused or expired 12-(Tert-butoxy)-12-oxododecanoic acid powder in the
designated solid chemical waste container.

o Include any contaminated disposable materials such as weigh boats, contaminated
gloves, and paper towels in the same container.

e Liquid Waste:
o If the compound is dissolved in a solvent, collect it in a designated liquid waste container.
o The container must be compatible with the solvent used.
o Do not mix with other incompatible waste streams.
o Container Management:
o Keep the waste container securely closed when not in use.
o Ensure the exterior of the container is clean and free of contamination.

o Store the waste container in a designated, well-ventilated, and secure waste accumulation
area.

Disposal Procedure

Under no circumstances should 12-(Tert-butoxy)-12-oxododecanoic acid be disposed of
down the drain or in regular trash.[2] All chemical waste must be disposed of through your
institution's EHS department.

General Disposal Steps:

» Waste Pickup Request: Once the waste container is full or ready for disposal, submit a
hazardous waste pickup request to your institution's EHS department. Follow their specific
procedures for requesting a pickup.

o Documentation: Complete any required waste disposal forms or tags accurately and
completely. This information is crucial for proper tracking and disposal by the hazardous
waste facility.
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» Handover: Ensure the waste is handed over to authorized EHS personnel during the

scheduled pickup.

Emergency Procedures

In the event of a spill or exposure, follow these procedures:

Emergency Scenario

Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Small Spill

Wearing appropriate PPE, carefully sweep up
the solid material, avoiding dust generation.

Place the spilled material and cleanup debris
into a designated hazardous waste container.

Clean the spill area with soap and water.

Large Spill

Evacuate the area and prevent entry. Contact
your institution's EHS department or emergency

response team immediately.
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Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for 12-(Tert-butoxy)-12-
oxododecanoic acid.

Click to download full resolution via product page

Caption: Disposal workflow for 12-(Tert-butoxy)-12-oxododecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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